Cas no 361160-51-2 (N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide)

• Product Name: N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide
• CAS No: 361160-51-2
• MF: C₂₂H₁₇BrN₄O
• MW: 433.300583600998
• CID: 1473099
• PubChem ID: 1110077
• Update Time: 2025-06-30

N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-[(6-bromo-4-phenyl-2-quinazolinyl)amino]phenyl]-
• N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide
• AKOS005749510
• STK006071
• N-{4-[(6-bromo-4-phenylquinazolin-2-yl)amino]phenyl}acetamide
• 361160-51-2
• AKOS000638600
• N-(4-{[(2E)-6-bromo-4-phenylquinazolin-2(3H)-ylidene]amino}phenyl)acetamide
• SCHEMBL5220994
• HMS1552L20
• Oprea1_393659
• SR-01000420207-1
• N-[4-[(6-bromo-4-phenylquinazolin-2-yl)amino]phenyl]acetamide
• TimTec1_006598
• SR-01000420207
• N-(4-((6-bromo-4-phenylquinazolin-2-yl)amino)phenyl)acetamide
• Oprea1_511158
• Z57110393
• STL149892
• F0302-0046

• Inchi： 1S/C22H17BrN4O/c1-14(28)24-17-8-10-18(11-9-17)25-22-26-20-12-7-16(23)13-19(20)21(27-22)15-5-3-2-4-6-15/h2-13H,1H3,(H,24,28)(H,25,26,27)
• InChI Key： CMRDRASZUBQEPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(=N2)NC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 432.05871
• Monoisotopic Mass: 432.05857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 66.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide

Professional Introduction to N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide and CAS No. 361160-51-2

N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 361160-51-2, represents a fusion of quinazoline derivatives and amide functionalities, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide is characterized by a quinazoline core substituted with a bromine atom at the 6-position and a phenyl group at the 4-position. This specific arrangement, combined with an amine group linked to an acetamide moiety, contributes to its distinctive chemical properties. The presence of these functional groups not only enhances its solubility and reactivity but also opens up diverse possibilities for interactions with biological targets.

In recent years, quinazoline derivatives have been extensively studied for their pharmacological properties, particularly in the context of anticancer, antiviral, and anti-inflammatory applications. The bromine substituent in the quinazoline ring of N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide is particularly noteworthy, as it can serve as a handle for further chemical modifications, enabling the synthesis of novel analogs with enhanced efficacy and selectivity.

The acetamide group in the compound's structure is another key feature that warrants attention. Acetamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of bioactive molecules. In the context of N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide, the acetamide moiety could potentially interact with biological targets in a way that influences disease pathways favorable for therapeutic intervention.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide and its potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The phenyl ring, in particular, has been identified as a critical component for binding to these targets, underscoring its importance in determining the compound's pharmacological profile.

The amine group attached to the phenyl ring is another crucial element that contributes to the compound's versatility. Amines are well-known for their ability to form hydrogen bonds and participate in salt formation, which can significantly influence drug absorption, distribution, metabolism, and excretion (ADME) properties. By carefully optimizing the amine moiety, researchers can fine-tune these properties to improve the overall pharmacokinetic profile of N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide.

Furthermore, the bromine atom at the 6-position of the quinazoline ring provides an additional point of modification. Brominated compounds are often more lipophilic than their non-brominated counterparts, which can enhance membrane permeability and improve oral bioavailability. This feature makes N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide an attractive scaffold for developing drugs that require systemic delivery.

In conclusion, N-{4-(6-bromo-4-phenylquinazolin-2-yl)aminophenyl}acetamide (CAS No. 361160-51-2) is a structurally complex and pharmacologically promising compound that holds significant potential in medicinal chemistry. Its unique combination of functional groups makes it well-suited for further exploration in drug discovery programs aimed at treating various diseases. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to make meaningful contributions to therapeutic innovation.